Cas no 2168395-96-6 (3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea)

• Product Name: 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea
• CAS No: 2168395-96-6
• MF: C₁₂H₁₅FN₂S
• MW: 238.324304819107
• CID: 5852747
• PubChem ID: 165523358
• Update Time: 2025-07-22

3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea
• 3-(but-3-en-2-yl)-1-[(4-fluorophenyl)methyl]thiourea
• 2168395-96-6
• EN300-1274476

• Inchi： 1S/C12H15FN2S/c1-3-9(2)15-12(16)14-8-10-4-6-11(13)7-5-10/h3-7,9H,1,8H2,2H3,(H2,14,15,16)
• InChI Key： KBSXZTNXGQXMOM-UHFFFAOYSA-N
• SMILES： S=C(NCC1C=CC(=CC=1)F)NC(C=C)C

Computed Properties

• Exact Mass: 238.09399782g/mol
• Monoisotopic Mass: 238.09399782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea

Introduction to 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea (CAS No. 2168395-96-6)

3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2168395-96-6, represents a novel molecular structure that combines a thiourea moiety with a butenyl group and a fluorinated phenyl ring. Such structural features make it an intriguing candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The molecular architecture of 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea is characterized by its dual functionality, which arises from the presence of both the thiourea group and the butenyl side chain. The thiourea moiety is known for its ability to participate in hydrogen bonding and coordinate with metal ions, making it a valuable component in the design of metal-based drugs or compounds that require such interactions. On the other hand, the butenyl group introduces a degree of lipophilicity, which can influence the compound's solubility and membrane permeability—critical factors in drug bioavailability.

The fluorine atom in the 4-fluorophenyl ring adds another layer of complexity to this compound. Fluorine substitution is a common strategy in medicinal chemistry due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In particular, fluorinated aromatic rings have been shown to enhance binding interactions with biological targets, often leading to improved drug efficacy. The combination of these structural elements in 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea suggests potential applications in targeting various biological pathways, including enzyme inhibition and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea with greater accuracy. These tools allow for the virtual screening of large chemical libraries, identifying promising candidates for further experimental validation. Studies have indicated that thiourea derivatives can exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. The specific arrangement of atoms in 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea may contribute to its potential as an inhibitor of certain kinases or other enzymes involved in disease pathways.

In vitro studies have begun to explore the interactions between 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea and various biological targets. Preliminary results suggest that this compound may interfere with the activity of enzymes such as tyrosine kinases, which are implicated in cancer progression. The fluorine atom's electronic effects could enhance binding affinity by participating in halogen bonds or π-stacking interactions with amino acid residues in the enzyme active site. Additionally, the butenyl group might facilitate hydrophobic interactions within the binding pocket, further stabilizing the compound's interaction with its target.

The synthesis of 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired carbon-carbon bonds. Furthermore, protecting group strategies can be employed to ensure regioselective functionalization at multiple sites within the molecule.

As research progresses, 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea may find applications beyond traditional small-molecule drug development. Its structural features make it a viable candidate for use as an intermediate in larger synthetic schemes or as a building block for more complex derivatives. The growing interest in fluorinated compounds underscores their importance in modern medicinal chemistry, and CAS No. 2168395-96-6 will likely continue to be referenced in future studies exploring new therapeutic possibilities.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for investigating compounds like 3-(but-3-en-2-yl)-1-(4-fluorophenyl)methylthiourea. Predictive models can identify potential pharmacokinetic properties or toxicological liabilities before experimental testing begins, streamlining the development process. This interdisciplinary approach aligns well with the broader goals of precision medicine, where individual patient characteristics are considered during drug design.

In conclusion, 2168395–96–6 plays a pivotal role as a versatile intermediate for developing innovative pharmaceuticals across diverse therapeutic areas such as oncology,bioconjugation ,and enzyme inhibition . Its unique structural attributes coupled with emerging computational tools position it at forefront ongoing scientific endeavors aimed at addressing unmet medical needs . As research advances ,this compound promises contribute significantly advancing understanding complex biochemical pathways ultimately leading discovery next-generation therapeutics .